Benzo[a]pyrene-d12

• IUPAC Name: 1,2,3,4,5,6,7,8,9,10,11,12-dodecadeuteriobenzo[a]pyrene
• InChI: InChI=1S/C20H12/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D
• InChI Key: FMMWHPNWAFZXNH-AQZSQYOVSA-N
• Canonical SMILES: C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C4C(=CC=C5)C=C3
• Isomeric SMILES: [2H]C1=C(C(=C2C3=C4C(=C(C2=C1[2H])[2H])C(=C(C5=C4C(=C(C(=C5[2H])[2H])[2H])C(=C3[2H])[2H])[2H])[2H])[2H])[2H]
• Molecular Formula: C20H12
• DSSTOX Substance ID: DTXSID00894062
• Molecular Weight: 264.4 g/mol
• CAS RN: 63466-71-7

Description

Benzo[a]pyrene-d12 is an isotope-labeled analog of the polycyclic aromatic hydrocarbon benzo[a]pyrene, wherein all the carbon attached protons (C-H) are replaced by deuterium atoms.

Synthesis Analysis

Benzo[a]pyrene-d12 can be used as a stable isotope internal standard for the quantification of benzo(a)pyrene content in specific food samples using gas chromatography/mass spectrometry. It is typically found in coal tar, grilled meats, and tobacco smoke.

Molecular Structure Analysis

The molecular formula of Benzo[a]pyrene-d12 is C20D12. It is one of the benzopyrenes, formed by a benzene ring fused to pyrene.

Chemical Reactions Analysis

Benzo[a]pyrene is a polycyclic aromatic hydrocarbon that results when incomplete combustion of organic matter occurs. It is highly fat-soluble and therefore tends to accumulate in fat and liver tissues.

Physical And Chemical Properties Analysis

The molecular weight of Benzo[a]pyrene-d12 is 264.38. It is a solid substance with a boiling point of 495 °C and a melting point of 177-180 °C.

Scientific Research Applications

Environmental Monitoring

Benzo[a]pyrene-d12 serves as an internal standard in the quantification of benzo[a]pyrene in environmental samples. .

Food Safety Analysis

In food safety, Benzo[a]pyrene-d12 is used to measure the levels of benzo[a]pyrene in foodstuffs, particularly those exposed to smoke or high-temperature cooking processes. .

Toxicology Studies

Researchers employ Benzo[a]pyrene-d12 in toxicological studies to understand the metabolic pathways and health effects of benzo[a]pyrene exposure. .

Pharmacokinetics

In pharmacology, Benzo[a]pyrene-d12 is utilized to study the absorption, distribution, metabolism, and excretion (ADME) of benzo[a]pyrene. .

Chemical Research

Benzo[a]pyrene-d12 is used in chemical research to study the behavior of polycyclic aromatic hydrocarbons in various conditions. .

Forensic Science

In forensic applications, Benzo[a]pyrene-d12 can be used to trace the presence of benzo[a]pyrene in samples from fire scenes or other incidents where combustion has occurred. .

Biotechnology Research

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Analytical Standards Development

Lastly, Benzo[a]pyrene-d12 is crucial in the development of analytical standards. .

Mechanism of Action

Target of Action

Benzo[a]pyrene-d12, an isotope-labeled analog of the polycyclic aromatic hydrocarbon benzo[a]pyrene , primarily targets the DNA in cells . The compound’s diol epoxide metabolites, more commonly known as BPDE, react with and bind to DNA, resulting in mutations . This interaction with DNA is a key factor in its carcinogenic effects .

Mode of Action

The mode of action of Benzo[a]pyrene-d12 involves its interaction with DNA. Its diol epoxide metabolites, BPDE, bind covalently to DNA, leading to the formation of DNA adducts . These adducts can cause DNA mutations, which can lead to the development of cancer .

Biochemical Pathways

Benzo[a]pyrene-d12 affects several biochemical pathways. It influences cellular processes via intricate interactions . The compound’s effects on the transcriptome are complex and multifaceted . Key genes such as CYP1B1 and ASB2 are consistently upregulated in response to exposure . The affected pathways include xenobiotic metabolism, oxidative stress responses, cell cycle regulation, and survival signaling .

Pharmacokinetics

Upon absorption, Benzo[a]pyrene-d12 is quickly absorbed by the intestines and mainly concentrates on body fat and fatty tissues . The compound exhibits a fast elimination rate, with a half-life in the blood of less than 5 minutes and a half-life in the liver of 10 minutes .

Result of Action

The primary result of Benzo[a]pyrene-d12’s action is the induction of DNA mutations, which can lead to the development of cancer . The compound’s interaction with DNA and the subsequent formation of DNA adducts can cause DNA damage and alter gene expression profiles . This can lead to cytotoxicity, proliferation of tumor cells, and alteration of gene expression .

Action Environment

The action of Benzo[a]pyrene-d12 can be influenced by various environmental factors. The compound is a result of incomplete combustion of organic matter and can be found in various environmental sources such as coal tar, tobacco smoke, and charbroiled food . These environmental sources can influence the compound’s action, efficacy, and stability. If released to water, it will adsorb very strongly to sediments and particulate matter .

Safety and Hazards

Benzo[a]pyrene-d12 may cause an allergic skin reaction, genetic defects, cancer, and damage to fertility or the unborn child. It is also very toxic to aquatic life with long-lasting effects.

Future Directions

Benzo[a]pyrene-d12 can be used as a stable isotope internal standard for the quantification of benzo(a)pyrene content in specific food samples using gas chromatography/mass spectrometry. This suggests potential future applications in environmental and food safety analysis.

Q & A

Q1: What is Benzo[a]pyrene-d12 and why is it used in research?

A1: Benzo[a]pyrene-d12 is a deuterated form of Benzo[a]pyrene, a polycyclic aromatic hydrocarbon (PAH) known for its carcinogenic properties. The "d12" designation indicates that 12 hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This isotopic substitution doesn't significantly alter the chemical behavior of Benzo[a]pyrene but makes it readily distinguishable from the non-deuterated form in analytical techniques like gas chromatography-mass spectrometry (GC/MS). This makes Benzo[a]pyrene-d12 an invaluable tool in research as an internal standard.

Q2: How is Benzo[a]pyrene-d12 used as an internal standard in PAH analysis?

A: When analyzing for Benzo[a]pyrene and other PAHs in complex samples like food or environmental matrices, researchers often add a known amount of Benzo[a]pyrene-d12 during the sample preparation stage [, , , ]. Because it behaves almost identically to Benzo[a]pyrene during extraction and analysis, any losses or variations in the recovery of Benzo[a]pyrene-d12 also reflect what happened to the target analyte, Benzo[a]pyrene. By comparing the signal intensity of Benzo[a]pyrene to that of Benzo[a]pyrene-d12, scientists can accurately quantify the amount of Benzo[a]pyrene present in the original sample, even if the extraction and analysis processes are not perfectly efficient.

Q3: Can you give specific examples of how Benzo[a]pyrene-d12 has been used in recent studies?

A: Certainly. In a study investigating the formation of nitrated PAHs from reactions with various radicals [], researchers used deuterated PAHs, including Benzo[a]pyrene-d12, to study the impact of deuterium substitution on the mutagenicity of the resulting products. This research demonstrated that the deuterium isotope effect could lead to an underestimation of the mutagenicity of novel nitro-PAHs. In another study focusing on the determination of Benzo[a]pyrene in camellia oil [], Benzo[a]pyrene-d12 was used as an internal standard for accurate quantification via GC/MS/MS. This study highlighted the importance of sensitive and accurate methods for detecting Benzo[a]pyrene in food products.